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Cat. No.: B15608278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activity of the investigational

compound TX-1123 with other established kinase and cyclooxygenase inhibitors. The data

presented herein is intended to offer an objective overview of TX-1123's performance across

various cell lines and enzymatic assays, supported by detailed experimental protocols.

Introduction to TX-1123
TX-1123 is a novel small molecule inhibitor with a dual mechanism of action. It functions as a

potent protein tyrosine kinase (PTK) inhibitor, targeting several key kinases involved in cancer

cell proliferation and survival. Additionally, it exhibits inhibitory activity against cyclooxygenase

(COX) enzymes, which are implicated in inflammation and tumorigenesis. This multi-targeted

profile suggests a broad therapeutic potential for TX-1123 in oncology.

Comparative Analysis of In Vitro Activity
The following tables summarize the half-maximal inhibitory concentration (IC50) values of TX-
1123 and a panel of competitor compounds against various cancer cell lines and purified

enzymes. This data allows for a direct comparison of their potency and selectivity.
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Anti-proliferative Activity in Cancer Cell Lines
The anti-proliferative effects of TX-1123 were evaluated in hepatocellular carcinoma (HepG2)

and colorectal carcinoma (HCT116) cell lines. The results are compared with those of

standard-of-care inhibitors targeting pathways also modulated by TX-1123.

Compound Cell Line IC50 (µM) Primary Target(s)

TX-1123 HepG2 3.66[1] Multi-kinase, COX

HCT116 39[1]

Rat Hepatocytes 57[1]

Dasatinib K562 (CML) 0.02 Src, Abl

PC-3 (Prostate) 0.2-0.7 Src

Gefitinib NCI-H3255 (NSCLC) 0.015 EGFR

PC-9 (NSCLC) 0.02 EGFR

Enzastaurin
U266 (Multiple

Myeloma)
0.6 PKCβ

OPM-2 (Multiple

Myeloma)
1.6 PKCβ

Celecoxib
CNE-2

(Nasopharyngeal)
41.04 COX-2

Hone-1

(Nasopharyngeal)
49.68 COX-2

Enzymatic Inhibitory Activity
TX-1123 has been characterized as an inhibitor of several protein tyrosine kinases and

cyclooxygenase enzymes. Its potency against these targets is detailed below.
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Target Enzyme TX-1123 IC50 (µM)

Src-K 2.2[1]

eEF2-K 3.2[1]

PKA 9.6[1]

PKC 320[1]

EGFR-k 320[1]

COX-1 15.7[1]

COX-2 1.16[1]

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms of action and experimental procedures, the following

diagrams are provided.
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Cell Culture & Treatment

Cell Viability Assay (MTT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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